Cas no 180698-14-0 (1-(3,5-difluorophenyl)piperazine)

• Product Name: 1-(3,5-difluorophenyl)piperazine
• CAS No: 180698-14-0
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 139163
• PubChem ID: 10987219
• Update Time: 2025-04-19

1-(3,5-difluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluorophenyl)piperazine
• Piperazine,1-(3,5-difluorophenyl)-
• AC1Q4LIX
• AG-E-30823
• CTK4D7685
• KB-213564
• SureCN3045513
• EN300-59253
• SCHEMBL3045513
• AT25486
• DTXSID10450855
• Piperazine, 1-(3,5-difluorophenyl)-
• TWSOQIHDPMMWAJ-UHFFFAOYSA-N
• SB34445
• 1-(3,5-DIFLUORO-PHENYL)-PIPERAZINE
• AKOS010081511
• 180698-14-0
• 1-(3,5-difluorophenyl)piperazine

• Inchi： 1S/C10H12F2N2/c11-8-5-9(12)7-10(6-8)14-3-1-13-2-4-14/h5-7,13H,1-4H2
• InChI Key： TWSOQIHDPMMWAJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1CCNCC1)F

Computed Properties

• Exact Mass: 198.09696
• Monoisotopic Mass: 198.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27